Cas no 85578-47-8 (2-chloro-1-nitro-4-(trifluoromethoxy)benzene)

2-Chloro-1-nitro-4-(trifluoromethoxy)benzene is a halogenated nitroaromatic compound featuring a trifluoromethoxy substituent, which enhances its electron-withdrawing properties and chemical stability. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals, where its nitro and chloro groups facilitate further functionalization. The trifluoromethoxy moiety contributes to increased lipophilicity, improving bioavailability in active compounds. Its robust stability under various reaction conditions allows for versatile applications in cross-coupling, reduction, and nucleophilic substitution reactions. The compound's well-defined reactivity profile and purity make it suitable for precision synthesis in research and industrial settings. Proper handling is required due to its potential sensitivity to heat and shock.
2-chloro-1-nitro-4-(trifluoromethoxy)benzene structure
85578-47-8 structure
Product Name:2-chloro-1-nitro-4-(trifluoromethoxy)benzene
CAS No:85578-47-8
MF:C7H3ClF3NO3
MW:241.551831483841
MDL:MFCD13194448
CID:1839317
PubChem ID:10421828
Update Time:2025-10-28

2-chloro-1-nitro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-nitro-4-(trifluoromethoxy)benzene
    • 2-CHLORO-4-(TRIFLUOROMETHOXY)NITROBENZENE
    • KUVUJRJQWFVOMY-UHFFFAOYSA-N
    • MFCD13194448
    • DTXSID40439658
    • AKOS024262547
    • 85578-47-8
    • AS-46003
    • CS-0087894
    • CL8233
    • SCHEMBL998214
    • 2-CHLORO-4-TRIFLUOROMETHOXYNITROBENZENE
    • 2-chloro-1-nitro-4-(trifluoromethoxy)benzene
    • MDL： MFCD13194448
    • Inchi： 1S/C7H3ClF3NO3/c8-5-3-4(15-7(9,10)11)1-2-6(5)12(13)14/h1-3H
    • InChI Key： KUVUJRJQWFVOMY-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

  • Exact Mass: 240.9753551g/mol
  • Monoisotopic Mass: 240.9753551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55Ų

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2-chloro-1-nitro-4-(trifluoromethoxy)benzene Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:85578-47-8)2-chloro-1-nitro-4-(trifluoromethoxy)benzene
Order Number:A863537
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:41
Price ($):305.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:85578-47-8)2-chloro-1-nitro-4-(trifluoromethoxy)benzene
A863537
Purity:99%
Quantity:5g
Price ($):305.0
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